Cas no 863612-51-5 (N-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 863612-51-5
• MF: C₁₉H₁₆ClN₃O₄
• MW: 385.801043510437
• CID: 5556033
• Update Time: 2025-05-30

N-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxamide, N-(3-chloro-4-methylphenyl)-1,2,3,6-tetrahydro-1-(3-methoxyphenyl)-2,6-dioxo-
• N-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• Inchi： 1S/C19H16ClN3O4/c1-11-6-7-12(8-16(11)20)22-17(24)15-10-21-19(26)23(18(15)25)13-4-3-5-14(9-13)27-2/h3-10H,1-2H3,(H,21,26)(H,22,24)
• InChI Key： RJBMFROXJIHYMF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(OC)=C2)C(=O)C(C(NC2=CC=C(C)C(Cl)=C2)=O)=CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

N-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide: A Comprehensive Overview

The compound with CAS No 863612-51-5, known as N-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a pyrimidine ring system with a carboxamide group attached at the 5-position. The pyrimidine ring is further substituted with a 3-chloro-4-methylphenyl group and a 3-methoxyphenyl group at positions 1 and 3, respectively. This unique substitution pattern contributes to the compound's distinct physicochemical properties and biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine ring system. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

Biological Activity and Applications

N-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been extensively studied for its potential as a therapeutic agent in various disease models. Recent studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its anti-inflammatory effects, this compound has shown significant activity against several cancer cell lines. Preclinical studies have revealed that it induces apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. These findings underscore its potential as an anticancer agent.

Mechanism of Action

The mechanism of action of this compound involves multiple pathways that contribute to its therapeutic effects. For instance, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, it exhibits potent antioxidant activity by scavenging free radicals and reducing oxidative stress.

Recent research has also highlighted its ability to modulate the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These cytokines play a critical role in the pathogenesis of inflammatory diseases, making their inhibition a key therapeutic target.

Preclinical Studies and Clinical Potential

Preclinical studies conducted in animal models have demonstrated the safety and efficacy of this compound at various doses. These studies have provided valuable insights into its pharmacokinetics, bioavailability, and toxicity profile.

Based on these promising results, there is growing interest in advancing this compound into clinical trials for the treatment of inflammatory diseases and cancer. However, further research is needed to optimize its pharmacokinetic properties and evaluate its long-term safety profile.

Conclusion

N-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide represents a significant advancement in the field of medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on its mechanism of action and clinical potential, this compound holds great promise for the development of novel therapeutic agents.